Cas no 1351606-92-2 (N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide)

• Product Name: N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide
• CAS No: 1351606-92-2
• MF: C₁₈H₁₆FN₃O₄S₂
• MW: 421.465744972229
• CID: 6505998
• Update Time: 2025-06-09

N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide
• N-[5-[(3-fluorophenyl)methylsulfonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide

• Inchi： 1S/C18H16FN3O4S2/c19-13-4-1-3-12(9-13)11-28(24,25)22-7-6-14-16(10-22)27-18(20-14)21-17(23)15-5-2-8-26-15/h1-5,8-9H,6-7,10-11H2,(H,20,21,23)
• InChI Key： TUCUXDZGJPDNBY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC2CCN(S(CC3=CC=CC(F)=C3)(=O)=O)CC=2S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide

Professional Introduction to Compound with CAS No. 1351606-92-2 and Product Name: N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide

This compound, identified by the CAS number 1351606-92-2, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. The product name, N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide, provides a detailed structural insight into its chemical composition. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and mechanistic insights.

The core structure of this compound features a fused system of thiazole and pyridine rings, which are interconnected through a furan moiety. The presence of a 3-fluorophenyl group and a methanesulfonyl group further enhances its chemical diversity and reactivity. These functional groups are strategically positioned to interact with biological targets, making the compound a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. The unique structural features of this compound make it an attractive scaffold for designing molecules with enhanced pharmacological properties. Specifically, the combination of thiazole and pyridine rings has been shown to exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in cancer metabolism. Recent studies have highlighted the importance of enzymes such as succinate dehydrogenase (SDH) and fumarate hydratase (FH) in cancer cell energy metabolism. The structural motif of this compound is designed to interact with these enzymes, potentially disrupting their function and thereby inhibiting tumor growth.

Furthermore, the 3-fluorophenyl group in the molecule contributes to its binding affinity by enhancing hydrophobic interactions with biological targets. This feature is particularly important in drug design, as it can improve the compound's ability to penetrate biological membranes and reach its target site effectively. The methanesulfonyl group also plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.

Current research in this area is focused on optimizing the chemical structure of such compounds to improve their efficacy and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can enhance binding affinity and selectivity. These efforts are part of a broader trend toward rational drug design, where computational tools are used to predict and validate the biological activity of new molecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, are being explored to streamline the synthesis process. These innovations not only improve efficiency but also allow for greater scalability, which is essential for industrial production.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural complexity can be leveraged to develop molecules with novel biological activities. The integration of multiple functional groups into a single molecular framework allows for diverse interactions with biological targets, opening up possibilities for treating multiple diseases simultaneously.

The potential applications of this compound extend beyond cancer therapy. Preliminary studies suggest that it may also have anti-inflammatory properties by modulating pathways involved in immune responses. This dual functionality makes it a versatile candidate for developing combination therapies that address multiple aspects of disease pathogenesis.

In conclusion, the compound with CAS number 1351606-92-2 and product name N-{5-(3-fluorophenyl)methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}furan-2-carboxamide is a promising entity in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this class of compounds, it is likely that we will see further advancements in their design and development.